![molecular formula C8H9NO2 B2891268 5-Cyanospiro[2.3]hexane-5-carboxylic acid CAS No. 1491982-69-4](/img/structure/B2891268.png)
5-Cyanospiro[2.3]hexane-5-carboxylic acid
Description
5-Cyanospiro[2.3]hexane-5-carboxylic acid is a chemical compound with the molecular formula C7H10O2 . It has a molecular weight of 126.16 . The compound is a derivative of spiro[2.3]hexane-5-carboxylic acid .
Molecular Structure Analysis
The InChI code for 5-Cyanospiro[2.3]hexane-5-carboxylic acid is1S/C7H10O2/c8-6(9)5-3-7(4-5)1-2-7/h5H,1-4H2,(H,8,9) . This indicates the presence of a spiro[2.3]hexane ring structure with a carboxylic acid group attached.
Scientific Research Applications
Pharmacology
In pharmacology, 5-Cyanospiro[2.3]hexane-5-carboxylic acid is utilized as a reference standard for pharmaceutical testing . Its unique structure may be involved in the synthesis of potential therapeutic agents, particularly those targeting neurological disorders due to its spirocyclic nature which is often seen in molecules interacting with the central nervous system.
Organic Synthesis
This compound serves as a building block in organic synthesis, providing a scaffold for the creation of more complex molecules . Its spirocyclic framework is particularly valuable for constructing compounds with high stereochemical complexity, which is crucial for the development of new drugs and materials.
Material Science
In material science, 5-Cyanospiro[2.3]hexane-5-carboxylic acid could be explored for the synthesis of novel polymers or small molecules that can be used in the creation of new materials with unique properties, such as enhanced durability or conductivity .
Analytical Chemistry
The compound is used in analytical chemistry for method development in chromatography and mass spectrometry . Its distinct chemical structure allows it to serve as a standard for calibrating instruments and validating analytical methods, ensuring accuracy and precision in chemical analysis.
Biochemistry Research
In biochemistry research, 5-Cyanospiro[2.3]hexane-5-carboxylic acid might be used to study enzyme-substrate interactions due to its unique structural features . It could act as a mimic or inhibitor of natural substrates in enzymatic reactions, helping to elucidate the mechanisms of action of various enzymes.
Agricultural Chemistry
The compound’s potential applications in agricultural chemistry include the development of new agrochemicals . Its structure could be the basis for designing novel pesticides or herbicides with improved efficacy and reduced environmental impact.
Environmental Science
5-Cyanospiro[2.3]hexane-5-carboxylic acid: may be investigated for its role in environmental remediation processes . Its chemical properties could make it suitable for breaking down pollutants or synthesizing compounds that can capture and neutralize toxic substances.
Chemical Engineering
In chemical engineering, this compound can be used to optimize chemical processes . Its stability under various conditions makes it an excellent candidate for process development studies, aiming to enhance the efficiency and sustainability of chemical manufacturing.
properties
IUPAC Name |
5-cyanospiro[2.3]hexane-5-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9NO2/c9-5-8(6(10)11)3-7(4-8)1-2-7/h1-4H2,(H,10,11) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UZUMMLOFCGBJEE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC12CC(C2)(C#N)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
151.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1491982-69-4 |
Source
|
| Record name | 5-cyanospiro[2.3]hexane-5-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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